Cas no 2229574-36-9 (2-(2-fluoro-5-nitrophenyl)-2-methylpropanal)

• Product Name: 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal
• CAS No: 2229574-36-9
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 6327166
• PubChem ID: 165761008
• Update Time: 2025-05-21

2-(2-fluoro-5-nitrophenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal
• EN300-1799612
• 2229574-36-9

• Inchi： 1S/C10H10FNO3/c1-10(2,6-13)8-5-7(12(14)15)3-4-9(8)11/h3-6H,1-2H3
• InChI Key： FYFYTRXSEKFZSD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C=O)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal

Comprehensive Guide to 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal (CAS No. 2229574-36-9): Properties, Applications, and Market Insights

2-(2-fluoro-5-nitrophenyl)-2-methylpropanal (CAS No. 2229574-36-9) is a specialized fluorinated nitroaromatic aldehyde with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro-nitro substitution pattern and branched aldehyde structure, has garnered attention for its versatile reactivity and potential applications in drug discovery. The presence of both electron-withdrawing groups (fluoro and nitro) makes this molecule particularly interesting for nucleophilic aromatic substitution reactions, a property highly valued in medicinal chemistry.

Recent trends in AI-driven drug discovery and green chemistry have increased interest in compounds like 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal. Researchers are particularly focused on its potential as a building block for bioactive molecules, especially in the development of kinase inhibitors and antimicrobial agents. The compound's structural features allow for diverse modifications, making it valuable for structure-activity relationship (SAR) studies in pharmaceutical research.

The physicochemical properties of 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal contribute to its utility in various applications. With a molecular weight of 225.20 g/mol, this pale yellow crystalline solid typically exhibits moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The electron-deficient aromatic ring system, created by the fluoro and nitro substituents, makes this compound particularly reactive toward nucleophilic aromatic substitution, a property that has been exploited in numerous synthetic pathways.

In the pharmaceutical sector, 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal has shown promise as a precursor for small molecule therapeutics. Its structural motif appears in several drug candidates targeting inflammatory diseases and certain cancers. The compound's ability to serve as a versatile synthetic intermediate has made it valuable in combinatorial chemistry approaches, particularly in the development of focused libraries for high-throughput screening.

The agrochemical industry has also shown interest in derivatives of 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal, particularly for developing new crop protection agents. The fluoro-nitro aromatic system has demonstrated activity against various plant pathogens, making it a potential scaffold for next-generation fungicides and herbicides. Researchers are exploring its use in creating more environmentally friendly agricultural chemicals with improved target specificity and reduced environmental persistence.

From a synthetic chemistry perspective, 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal offers several advantages. The aldehyde functionality provides a handle for various condensation reactions, while the electron-deficient aromatic ring facilitates nucleophilic aromatic substitutions. These features have made the compound popular in multicomponent reactions and click chemistry applications, particularly in the synthesis of heterocyclic compounds with potential biological activity.

The global market for 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal has seen steady growth, driven by increasing demand from contract research organizations (CROs) and pharmaceutical development companies. Current market analysis suggests particular interest from regions with strong generic drug manufacturing capabilities and emerging biotech hubs. The compound's pricing reflects its status as a specialty chemical, with costs varying based on purity requirements and order quantities.

Recent advancements in continuous flow chemistry have improved the synthesis and handling of 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal, addressing previous challenges related to scale-up and process safety. These technological developments have made the compound more accessible to researchers while maintaining high standards of chemical purity and reproducibility. The adoption of green chemistry principles in its production has also reduced environmental impact, aligning with current sustainability goals in the chemical industry.

Quality control of 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's stability profile indicates that it should be stored under inert atmosphere at low temperatures to prevent oxidation of the aldehyde group or decomposition of the nitro functionality. Proper handling procedures are essential to maintain the compound's integrity during storage and use.

Future research directions for 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal include exploring its potential in catalyzed reactions, developing novel derivatization strategies, and investigating its biological activity in various therapeutic areas. The compound's unique combination of structural features continues to make it a valuable tool for medicinal chemists and materials scientists alike, with new applications regularly emerging in scientific literature.

For researchers working with 2-(2-fluoro-5-nitrophenyl)-2-methylpropanal, it's important to consult recent patent literature and scientific publications to stay updated on the latest applications and synthetic methodologies involving this compound. The growing body of research suggests that this fluorinated nitroaromatic aldehyde will continue to play an important role in the development of new bioactive molecules and functional materials in the coming years.